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Photodiode Type /
Material

Key Parameter

Value

Context | Conditions

Source
(Citation)

SiC Avalanche
Photodiode (APD)

Perovskite with
ZnO:PFN
interlayer

Development
Timeline

Dark Current

Noise
Background

Specific
Detectivity (D*)

Cutoff Frequency
(f-3dB)

Shelf-life Stability

Prototypes by
mid-2024

21x108Acm2

6.5x 1014 AHz
1/2

~1012 Jones

2.1 MHz

Nearly
unchanged dark
current

Project period: 2023-
2025; for flame
detection

At -1V bias

At-0.1V

In the visible range

Device area: 1.51 mm?

After 570 days of aging
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Photodiode Type / . Source
) Key Parameter Value Context /| Conditions o
Material (Citation)
Black Silicon Responsivity & Similar to Stable across 175-1100  [3]
Photodiode Dark Current conventional nm at various
diodes temperatures
PIN Photodiode Dark Current 1.35nA Fabricated device [4]
(for PON)
External 95.3% Fabricated device [4]
Quantum
Efficiency
Junction Failure 11 mA At 38 V and 190°C [4]
Threshold

Experimental Factors and Methodologies

While direct protocols for recovery time were not available, the search results highlight several critical

factors and methodologies relevant to assessing photodiode stability:

e Dark Current Measurement: This is a fundamental metric for photodiode performance and noise. As
shown in the table, it is typically measured under a specific reverse bias (e.g., -1 V) and tracked over

time to assess stability [2]. A low dark current, such as the 2.1 x 108 A cm™2 achieved in perovskite
devices, is crucial for a high signal-to-noise ratio [3] [2].

¢ Stability and Lifetime Testing: This involves long-term monitoring of key parameters like dark
current or power conversion efficiency under various conditions.

o Shelf-Life Testing: Devices are stored in a controlled environment (e.g., nitrogen glovebox,
dark conditions) and their performance is measured periodically over months or years, as
demonstrated by the 570-day stability test [2].

o Operational Stability Testing: Devices are operated under continuous illumination or electrical
stress to simulate real-world use. One study on organic solar cells, which share similarities with
photodiodes, reported 91% of initial efficiency retained after seven months of outdoor operation
[5].

¢ Interlayer Engineering: The choice and quality of charge transport layers are critical for stability.
Research shows that a hybrid interlayer of zinc oxide nanopatrticles and a polymer (PFN) can
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significantly improve device reproducibility, reduce leakage current, and enhance long-term stability
by acting as a barrier against moisture and oxygen [2].

e Failure Analysis: Studies on PIN photodiodes identify a threshold current for junction failure
(e.g., 11 mA at 190°C), which is attributed to crystal breakage from thermal heat or energetic carriers

[4]. This underscores the importance of operating photodiodes within their specified electrical and
thermal limits.

The following workflow outlines a general approach for conducting photodiode stability testing based on

these factors:
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Given the lack of direct information on ground-state recovery time, I suggest the following steps to find the

specific information you need:

¢ Refine Your Search Terms: The term "ground-state recovery time" is more common in ultrafast
spectroscopy and physics. You may find more relevant data by searching for "carrier lifetime,"
"transient response,” or "photodiode impulse response" in the context of material science.

e Consult Specialized Literature: Explore academic databases for research on specific photodiode
materials (like SiC, perovskites, or black silicon) and combine them with terms like "transient
characterization,” "recombination lifetime," or "ultrafast photodetectors."

¢ Review Datasheets: The recovery time is a key parameter for photodiodes used in high-speed
applications. Carefully examining the "Switching Characteristics" or "Response Time" sections in
datasheets from major manufacturers can provide typical and maximum values.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1515119?utm_src=pdf-bulk
https://www.smolecule.com/products/s1515119?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

